Cas no 104721-33-7 (4-Isoxazolecarboxylicacid, 3-phenyl-5-(trifluoromethyl)-, methyl ester)

• Product Name: 4-Isoxazolecarboxylicacid, 3-phenyl-5-(trifluoromethyl)-, methyl ester
• CAS No: 104721-33-7
• MF: C₁₂H₈F₃NO₃
• MW: 271.1920337677
• CID: 126386
• PubChem ID: 13508375
• Update Time: 2025-04-18

4-Isoxazolecarboxylicacid, 3-phenyl-5-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 3-phenyl-5-(trifluoromethyl)-, methyl ester
• 4-Isoxazolecarboxylicacid,3-phenyl-5-(trifluoromethyl)-,methylester(9CI)
• methyl 3-phenyl-5-trifluoromethyl-4-isoxazolcarboxylate
• methyl 3-phenyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylate
• 104721-33-7

• Inchi： 1S/C12H8F3NO3/c1-18-11(17)8-9(7-5-3-2-4-6-7)16-19-10(8)12(13,14)15/h2-6H,1H3
• InChI Key： AULRMNJYLKKYAB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)C(C2C=CC=CC=2)=NO1)(F)F

Computed Properties

• Exact Mass: 271.04564
• Monoisotopic Mass: 271.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• PSA: 52.33
• LogP: 3.14700